1-[(4-methoxyphenoxy)methyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[(4-methoxyphenoxy)methyl]benzotriazole
• InChI: InChI=1S/C14H13N3O2/c1-18-11-6-8-12(9-7-11)19-10-17-14-5-3-2-4-13(14)15-16-17/h2-9H,10H2,1H3
• InChI Key: CJWLURMEOSRPAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• CAS No.: 123622-05-9

Description

The compound “1-[(4-methoxyphenoxy)methyl]-1H-1,2,3-benzotriazole” is likely to be an organic compound containing a benzotriazole ring, which is a heterocyclic compound (a compound that contains atoms of at least two different elements). This compound also contains a methoxy group (OCH3) and a phenoxy group (C6H5O) attached to the benzotriazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzotriazole core, with the methoxyphenoxy methyl group attached at the 1-position of the benzotriazole ring. The presence of these functional groups would likely influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzotriazole ring and the methoxyphenoxy methyl group. The benzotriazole ring is aromatic and hence relatively stable, but it can participate in electrophilic substitution reactions. The methoxy group might increase the electron density of the benzotriazole ring, making it more susceptible to electrophilic attack.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzotriazole ring could contribute to its stability and solubility. The methoxy group might increase its solubility in organic solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would depend on its interactions with biological targets, which could be influenced by its structure and functional groups.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions to minimize risk of exposure.

Future Directions

Future research on this compound could focus on exploring its potential applications, such as its use in organic synthesis or its biological activity. Studies could also investigate its physical and chemical properties in more detail.